Cas no 43171-59-1 (1,3-Benzenediamine,4-chloro-2-methyl-)
43171-59-1 structure
Product Name:1,3-Benzenediamine,4-chloro-2-methyl-
CAS No:43171-59-1
MF:C7H9ClN2
MW:156.612760305405
CID:333154
PubChem ID:93243
Update Time:2025-04-19
1,3-Benzenediamine,4-chloro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Benzenediamine,4-chloro-2-methyl-
- 4-chloro-2-methylbenzene-1,3-diamine
- DTXSID30962945
- 43171-59-1
-
- Inchi: 1S/C7H9ClN2/c1-4-6(9)3-2-5(8)7(4)10/h2-3H,9-10H2,1H3
- InChI Key: YVNQCASJZRKYQY-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C(C)=C1N)N
Computed Properties
- Exact Mass: 156.045
- Monoisotopic Mass: 156.045
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 52Ų
Experimental Properties
- Density: 1.281
- Boiling Point: 305.5°C at 760 mmHg
- Flash Point: 138.5°C
- Refractive Index: 1.647
1,3-Benzenediamine,4-chloro-2-methyl- Related Literature
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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